7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile

• Molecular Formula: C19H14N6O
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 7-amino-2-(3-methoxyphenyl)-5-pyridin-3-ylpyrazolo[1,5-a]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C19H14N6O/c1-26-14-6-2-4-12(8-14)16-9-17-23-18(13-5-3-7-22-11-13)15(10-20)19(21)25(17)24-16/h2-9,11H,21H2,1H3
• InChI Key: MCQTWYCVSBOGHI-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN3C(=C2)N=C(C(=C3N)C#N)C4=CN=CC=C4

Description

7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a pyrazolopyrimidine derivative that has been synthesized using various methods. The compound has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile involves its ability to inhibit the activity of protein kinases. This leads to the disruption of various cellular processes, including cell growth and division, which are essential for the survival of cancer cells.
Biochemical and Physiological Effects:
The compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death, in cancer cells. It has also been found to inhibit the proliferation of cancer cells and induce cell cycle arrest. Additionally, the compound has been found to exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

The advantages of using 7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile in lab experiments include its ability to inhibit the activity of protein kinases, which are important targets for the development of new drugs. The compound has also been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile. One potential direction is the development of new drugs for the treatment of cancer and other diseases based on the compound's ability to inhibit the activity of protein kinases. Another direction is the investigation of the compound's anti-inflammatory activity and its potential use in the treatment of inflammatory diseases. Further research is also needed to fully understand the compound's mechanism of action and its potential toxicity.

Synthesis Methods

The synthesis of 7-Amino-2-(3-methoxyphenyl)-5-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile has been achieved using different methods. One of the commonly used methods involves the reaction of 3-amino-5-cyano-1,2,4-triazole with 3-chloropyridine-2-carbaldehyde and 3-methoxybenzaldehyde in the presence of a base. The resulting product is then treated with ammonia to obtain the final compound.

Scientific Research Applications

The compound has been studied extensively for its potential therapeutic applications. It has been found to exhibit inhibitory activity against various enzymes, including protein kinases, which are involved in the regulation of cell growth and division. This makes it a promising candidate for the development of drugs for the treatment of cancer and other diseases.